EPZ005687N
Overview
Description
EPZ005687N is an inactive isomer of EPZ005687. It can also be used as the negative control for EPZ005687.
Scientific Research Applications
EZH2 Inhibition in Pulmonary Arterial Hypertension
EPZ005687, a selective inhibitor of the methyltransferase EZH2, has shown promise in treating pulmonary arterial hypertension (PAH) induced by transverse aortic constriction in mice. This inhibitor was found to significantly impede the development of PAH in an EZH2-SOD1-ROS dependent manner, suggesting its potential as a novel therapeutic target for TAC-induced PAH (Shi et al., 2018).
Cancer Treatment Applications
EPZ005687 has been identified as a potent inhibitor of EZH2, effective in reducing H3K27 methylation in lymphoma cells. This translates into apoptotic cell killing in heterozygous Tyr641 or Ala677 mutant cells, with minimal impact on the proliferation of wild-type cells. This evidence supports the potential clinical use of EPZ005687 in cancers where EZH2 is genetically altered (Knutson et al., 2012).
Role in Osteoarthritis
Research indicates that EZH2 plays a significant role in the development of osteoarthritis (OA). EPZ005687's inhibition of EZH2 activity can delay OA development in mice. This finding implicates EZH2 activity in OA and positions the pharmacological inhibition of EZH2, using agents like EPZ005687, as a promising therapeutic approach for OA (Chen et al., 2016).
properties
Product Name |
EPZ005687N |
|---|---|
Molecular Formula |
C32H37N5O3 |
Molecular Weight |
539.68 |
IUPAC Name |
2-Cyclopentyl-N-((4,6-dimethyl-2-oxo-1,2-dihydropyridin-3-yl)methyl)-6-(4-(morpholinomethyl)phenyl)-2H-indazole-4-carboxamide |
InChI |
InChI=1S/C32H37N5O3/c1-21-15-22(2)34-32(39)28(21)18-33-31(38)27-16-25(17-30-29(27)20-37(35-30)26-5-3-4-6-26)24-9-7-23(8-10-24)19-36-11-13-40-14-12-36/h7-10,15-17,20,26H,3-6,11-14,18-19H2,1-2H3,(H,33,38)(H,34,39) |
InChI Key |
SEOHEJIMBCGONY-UHFFFAOYSA-N |
SMILES |
O=C(C1=CC(C2=CC=C(CN3CCOCC3)C=C2)=CC4=NN(C5CCCC5)C=C14)NCC6=C(C)C=C(C)NC6=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
EPZ-005687N; EPZ 005687N; EPZ005687N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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